Cas no 944515-46-2 ((4-butylphenyl)-phenylmethanol)

(4-Butylphenyl)-phenylmethanol is a secondary alcohol featuring a biphenyl core substituted with a butyl group at the para position. This compound is of interest in organic synthesis due to its utility as an intermediate in the preparation of more complex molecules, such as liquid crystals, pharmaceuticals, or fine chemicals. The presence of both aromatic rings and a hydroxyl group enhances its reactivity, enabling functionalization via oxidation, esterification, or etherification. Its structural rigidity and hydrophobic character may also lend itself to applications in material science. The butyl chain contributes to improved solubility in organic solvents, facilitating handling in synthetic workflows.

(4-butylphenyl)-phenylmethanol structure

944515-46-2 structure

Product Name:(4-butylphenyl)-phenylmethanol

CAS No:944515-46-2

MF:C₁₇H₂₀O

MW:240.340105056763

MDL:MFCD11096259

CID:5233139

Update Time:2026-03-08

(4-butylphenyl)-phenylmethanol Chemical and Physical Properties

Names and Identifiers

- (4-butylphenyl)-phenylmethanol
- MDL： MFCD11096259
- Inchi： 1S/C17H20O/c1-2-3-7-14-10-12-16(13-11-14)17(18)15-8-5-4-6-9-15/h4-6,8-13,17-18H,2-3,7H2,1H3
- InChI Key： BTLNDVZCFWAXAP-UHFFFAOYSA-N
- SMILES： C(C1=CC=C(CCCC)C=C1)(C1=CC=CC=C1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 5

(4-butylphenyl)-phenylmethanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB428779-1 g	4-n-Butylbenzhydrol	944515-46-2		1g	€496.00	2023-03-10
abcr	AB428779-5 g	4-n-Butylbenzhydrol	944515-46-2		5g	€1,373.40	2023-03-10
Ambeed	A489092-1g	(4-Butylphenyl)(phenyl)methanol	944515-46-2	97%	1g	$418.0	2025-04-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD599261-1g	(4-Butylphenyl)(phenyl)methanol	944515-46-2	97%	1g	￥2870.0	2024-04-17
abcr	AB428779-1g	4-n-Butylbenzhydrol; .	944515-46-2		1g	€1555.10	2025-04-14
abcr	AB428779-5g	4-n-Butylbenzhydrol	944515-46-2		5g	€1373.40	2023-09-04

(4-butylphenyl)-phenylmethanol Related Literature

1. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
4. Emerging investigator series: kinetics of diopside reactivity for carbon mineralization in mafic–ultramafic rocks

BrianaAguila,LandonHardee,H.ToddSchaef,SiavashZare,MohammadJavadAbdolhosseiniQomi,JarrodV.Crum,JadeE.HollimanJr.,ElenaTajueloRodriguez,LawrenceM.Anovitz,KevinM.Rosso,QuinR.S.Miller
5. Examination of the hydrogen-bonding networks in small water clusters (n = 2–5, 13, 17) using absolutely localized molecular orbital energy decomposition analysis†

Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on (4-butylphenyl)-phenylmethanol

Comprehensive Overview of (4-butylphenyl)-phenylmethanol (CAS No. 944515-46-2): Properties, Applications, and Industry Insights

(4-butylphenyl)-phenylmethanol (CAS No. 944515-46-2) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural properties and versatile applications. This aromatic alcohol, characterized by its butylphenyl and phenylmethanol functional groups, serves as a key intermediate in the synthesis of advanced materials, fragrances, and bioactive molecules. Its molecular formula, C₁₇H₂₀O, and distinct chemical behavior make it a subject of interest for researchers and industrial chemists alike.

In recent years, the demand for high-purity intermediates like (4-butylphenyl)-phenylmethanol has surged, driven by advancements in green chemistry and sustainable synthesis. A growing number of users are searching for "eco-friendly synthesis of aromatic alcohols" or "applications of phenylmethanol derivatives," reflecting the industry's shift toward environmentally conscious practices. This compound's compatibility with catalytic hydrogenation and microwave-assisted reactions aligns with these trends, offering reduced energy consumption and waste generation.

The pharmaceutical sector has shown particular interest in CAS No. 944515-46-2, as it serves as a precursor for chiral auxiliaries and drug scaffolds. Online queries such as "phenylmethanol derivatives in drug discovery" highlight its relevance in developing central nervous system (CNS) therapeutics and anti-inflammatory agents. Its lipophilic nature and hydrogen-bonding capacity contribute to enhanced bioavailability, a critical factor in modern drug design.

From a material science perspective, (4-butylphenyl)-phenylmethanol is valued for its role in producing liquid crystals and polymeric coatings. Searches for "aromatic alcohols in OLED materials" or "thermal stability of butylphenyl compounds" underscore its utility in optoelectronic devices. The compound's rigid aromatic core and flexible butyl chain enable tunable mesomorphic properties, making it ideal for display technologies.

Quality control of 944515-46-2 remains a top priority, with analytical techniques like HPLC and GC-MS ensuring compliance with ISO standards. Frequently asked questions such as "how to test phenylmethanol purity" or "storage conditions for CAS 944515-46-2" reflect end-users' need for reliable handling protocols. Proper storage in amber glass under nitrogen atmosphere is recommended to prevent oxidation.

Emerging research explores the catalytic potential of (4-butylphenyl)-phenylmethanol in asymmetric synthesis, responding to searches like "organocatalysts from phenylmethanol derivatives." Its stereogenic center allows for chiral induction, valuable in producing enantiomerically pure compounds for agrochemicals and flavors. This positions the compound at the forefront of stereoselective catalysis innovations.

Regulatory compliance for CAS No. 944515-46-2 adheres to REACH and FDA guidelines, with safety data sheets emphasizing non-toxic handling. The absence of halogen or heavy metal components makes it preferable for consumer product formulations. Recent patents involving this compound, often searched as "butylphenyl methanol patent applications," reveal its expanding role in cosmetic preservatives and UV stabilizers.

In conclusion, (4-butylphenyl)-phenylmethanol (CAS No. 944515-46-2) represents a multifaceted compound bridging academic research and industrial applications. Its alignment with sustainability goals, pharmaceutical needs, and material innovations ensures continued relevance in the evolving chemical landscape.